Cas no 1171386-33-6 (methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate)

Technical Introduction: Methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate is a specialized pyrazole derivative with a bifunctional ester structure, offering versatility in synthetic chemistry applications. Its molecular framework combines a pyrazole core with ethoxy and methoxy carbonyl groups, enabling selective reactivity in nucleophilic substitutions or condensations. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic scaffolds. Its ester functionalities provide flexibility for further derivatization, while the pyrazole moiety contributes to potential bioactivity. The product is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Suitable for research and industrial use, it adheres to stringent quality standards for reproducible results.
methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate structure
1171386-33-6 structure
Product Name:methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
CAS No:1171386-33-6
MF:C11H16N2O4
MW:240.255743026733
MDL:MFCD09473556
CID:3158882
PubChem ID:25247476
Update Time:2025-05-20

methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
    • 1171386-33-6
    • STK351684
    • EN300-231330
    • CS-0299114
    • methyl 2-(4-ethoxy-4-oxobutyl)pyrazole-3-carboxylate
    • methyl1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
    • AKOS005167675
    • MDL: MFCD09473556
    • Inchi: 1S/C11H16N2O4/c1-3-17-10(14)5-4-8-13-9(6-7-12-13)11(15)16-2/h6-7H,3-5,8H2,1-2H3
    • InChI Key: MYNQDNVSRXRREG-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCN1C(C(=O)OC)=CC=N1)=O

Computed Properties

  • Exact Mass: 240.11100700Da
  • Monoisotopic Mass: 240.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.4Ų

methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
1171386-33-6 97%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-231330-1.0g
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$699.0 2024-06-20
Enamine
EN300-231330-2.5g
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Enamine
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Enamine
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methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate Related Literature

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